Cas no 81518-44-7 (2-(5-(Ethylthio)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl)phenol)

2-(5-(Ethylthio)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl)phenol structure
81518-44-7 structure
Product Name:2-(5-(Ethylthio)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl)phenol
CAS No:81518-44-7
MF:C17H17N3OS
MW:311.40138220787
CID:986814
PubChem ID:3067444
Update Time:2025-04-20

2-(5-(Ethylthio)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(5-(Ethylthio)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl)phenol
    • (6Z)-6-[5-(Ethylsulfanyl)-4-(2-methylphenyl)-2,4-dihydro-3H-1,2,4 -triazol-3-ylidene]-2,4-cyclohexadien-1-one
    • 81518-44-7
    • BRN 5106943
    • Phenol, 2-(5-(ethylthio)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl)-
    • Inchi: 1S/C17H17N3OS/c1-3-22-17-19-18-16(13-9-5-7-11-15(13)21)20(17)14-10-6-4-8-12(14)2/h4-11,21H,3H2,1-2H3
    • InChI Key: SPLNCEAIVDZAMJ-UHFFFAOYSA-N
    • SMILES: S(CC)C1=NN=C(C2C=CC=CC=2O)N1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 311.10923335g/mol
  • Monoisotopic Mass: 311.10923335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 76.2Ų

2-(5-(Ethylthio)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl)phenol Related Literature

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